Cas no 195528-45-1 (Benzeneethanol, 3-methyl-β-methylene-)

• Product Name: Benzeneethanol, 3-methyl-β-methylene-
• CAS No: 195528-45-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 5254771
• Update Time: 2025-11-02

Benzeneethanol, 3-methyl-β-methylene- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-methyl-β-methylene-

• Inchi： 1S/C10H12O/c1-8-4-3-5-10(6-8)9(2)7-11/h3-6,11H,2,7H2,1H3
• InChI Key： RMXSCAFQWDIIPI-UHFFFAOYSA-N
• SMILES： C1(C(=C)CO)=CC=CC(C)=C1

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 115-117 °C(Press: 11 Torr)
• pka: 14.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Benzeneethanol, 3-methyl-β-methylene-

Exploring the Properties and Applications of Benzeneethanol, 3-methyl-β-methylene- (CAS No. 195528-45-1)

In the realm of organic chemistry, Benzeneethanol, 3-methyl-β-methylene- (CAS No. 195528-45-1) stands out as a compound of significant interest due to its unique structural features and versatile applications. This aromatic alcohol derivative, characterized by its methyl and methylene substitutions, has garnered attention in both academic research and industrial applications. Its molecular formula and structural attributes make it a valuable intermediate in the synthesis of fragrances, pharmaceuticals, and specialty chemicals.

The compound's CAS No. 195528-45-1 serves as a critical identifier in chemical databases, ensuring precise referencing in scientific literature. Researchers often explore its 3-methyl-β-methylene moiety for its reactivity in polymerization and cross-coupling reactions. Recent studies highlight its potential in green chemistry, aligning with the growing demand for sustainable synthetic pathways. For instance, its use in catalytic hydrogenation processes has been investigated to reduce environmental impact.

From a commercial perspective, Benzeneethanol, 3-methyl-β-methylene- is sought after in the fragrance industry. Its aromatic profile, enhanced by the methyl group, contributes to woody and floral notes, making it a popular choice for perfumes and essential oil blends. Consumers increasingly favor natural-inspired scents, driving innovation in this sector. The compound's stability and compatibility with other ingredients further bolster its appeal.

In pharmaceuticals, the β-methylene functionality of this compound opens doors to novel drug design. Medicinal chemists leverage its scaffold to develop analogs with improved bioavailability and target specificity. Questions like "How does 3-methyl-β-methylene enhance drug delivery?" or "What are the metabolic pathways of Benzeneethanol derivatives?" frequently arise in online forums, reflecting its relevance in cutting-edge research.

Analytical techniques such as NMR and GC-MS are routinely employed to characterize Benzeneethanol, 3-methyl-β-methylene-. These methods ensure purity and consistency, which are paramount for industrial applications. SEO trends indicate rising searches for "spectral data of CAS 195528-45-1" and "synthetic routes for methyl-substituted benzeneethanols," underscoring the need for accessible technical data.

Looking ahead, the compound's role in material science is gaining traction. Its incorporation into polymers and coatings demonstrates enhanced thermal stability and mechanical properties. As industries pivot toward high-performance materials, Benzeneethanol, 3-methyl-β-methylene- is poised to play a pivotal role. This aligns with broader trends like circular economy principles and bio-based material development.

In summary, Benzeneethanol, 3-methyl-β-methylene- (CAS No. 195528-45-1) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from fragrances to advanced materials—highlight its enduring value. By addressing common queries and leveraging SEO-friendly terms like "methyl-substituted aromatic alcohols" or "CAS 195528-45-1 uses," this article aims to bridge the gap between scientific expertise and public curiosity.